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Compound of Interest

Compound Name:

[2-(4-

Fluorophenyl)cyclopropyl]methano

l

CAS No.: 1278662-25-1

Cat. No.: B2792118

Get Quote

Executive Safety Directive
Status:HALOGENATED ORGANIC WASTE Critical Action: Do NOT dispose of this compound

in standard organic solvent drains or non-halogenated waste containers.

Because this molecule contains a fluorine atom attached to the phenyl ring, it must be

segregated into the Halogenated Waste Stream. Improper disposal with non-halogenated

solvents can damage standard incinerators due to the formation of hydrofluoric acid (HF)

during combustion, violating environmental compliance (RCRA) and facility safety protocols.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property Specification Disposal Implication

Chemical Name

[2-(4-

Fluorophenyl)cyclopropyl]meth

anol

Fluorinated: Requires halogen-

specific incineration.

CAS Number 1683522-82-8 (Isomer specific) Use for waste manifesting.

Functional Groups
Primary Alcohol, Cyclopropyl

Ring, Aryl Fluoride

Flammable/Combustible: Treat

as ignitable waste (D001).

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.)

Requires full PPE during waste

transfer.

Reactivity
Stable under normal

conditions.

Compatible with standard

halogenated solvent waste

(e.g., DCM).

Operational Disposal Protocol
Phase 1: Segregation (The "Red Line" Rule)
The most common compliance failure is mixing fluorinated intermediates with general organic

waste (e.g., Acetone, Methanol).

Correct Stream:Halogenated Organic Waste.[3]

Compatible Mixtures: Dichloromethane (DCM), Chloroform, Fluorobenzene.

Incompatible Mixtures: Strong oxidizers (Peroxides, Nitric Acid), Strong bases.

Phase 2: Packaging & Container Selection
Container Type: High-Density Polyethylene (HDPE) or Glass (Amber).

Why? HDPE is resistant to organic solvents and fluorinated compounds.

Venting: Use a vented cap if there is any risk of over-pressurization, though this compound is

generally non-volatile enough to use standard screw caps.
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Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 3: Labeling Requirements
Every waste container must be labeled before the first drop of waste is added.

Label Content:

Full Chemical Name: [2-(4-Fluorophenyl)cyclopropyl]methanol.[4]

Constituents: If in solution, list the solvent (e.g., "10% in Dichloromethane").

Hazard Checkbox: [x] Flammable, [x] Toxic/Irritant, [x] Halogenated.

Phase 4: Final Disposal Method
Method: High-Temperature Incineration with Acid Gas Scrubbing.

Mechanism: The waste is burned at >1000°C. The fluorine content converts to HF gas,

which is captured by alkaline scrubbers in the facility's exhaust system to prevent release

into the atmosphere.

Emergency Spill Response (Pre-Disposal)
If the compound is spilled prior to containment, follow this immediate protocol:

Evacuate & Ventilate: Clear the immediate area.

PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).[5] Do not use

paper towels if the substance is neat/concentrated, as this increases flammability surface

area.

Collection: Scoop the contaminated absorbent into a wide-mouth jar.

Labeling: Label as "Debris contaminated with [2-(4-Fluorophenyl)cyclopropyl]methanol"
and dispose of as Solid Hazardous Waste.
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Visual Decision Logic
The following diagram outlines the decision-making process for disposing of this specific

compound.
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Waste Generation:
[2-(4-Fluorophenyl)cyclopropyl]methanol

Contains Halogens (F, Cl, Br, I)?

Physical State?

Yes (Fluorine)

Stream: NON-HALOGENATED ORGANIC
(Incorrect for this compound)

No

Stream: LIQUID HALOGENATED ORGANIC

Liquid/Solution

Stream: SOLID HAZARDOUS WASTE

Solid/Absorbent

Segregate from Acetone/Ethanol waste

Ship to Incinerator
(Requires Acid Scrubbing)

Label: 'Contains Fluorinated Organics'

Pack in HDPE/Glass Container

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of fluorinated cyclopropyl methanol

derivatives.

Regulatory Context (RCRA)
In the United States, this waste determination falls under 40 CFR 262.11.

Hazardous Waste Code: While not a P- or U-listed waste specifically, it likely exhibits the

characteristic of Ignitability (D001) if in a flammable solvent.

Halogenated Solvents (F-Codes): If this compound is spent solvent waste mixed with >10%

of listed solvents (like DCM), it may carry an F002 code. Otherwise, it is unlisted hazardous

waste requiring characterization for flammability and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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